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Compound of Interest |

1-(2-
Compound Name: Chlorophenyl)cyclopropanecarbon

itrile

Physical Properties of 1-(2-
Chlorophenyl)cyclopropanecarbonitrile: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the known physical properties of 1-(2-
Chlorophenyl)cyclopropanecarbonitrile, with a focus on its solubility and melting point. Due
to the limited availability of experimental data for this specific compound, this document also
includes predicted values and data from structurally related analogs to provide a comparative
context for researchers.

Summary of Physical Properties

Quantitative data for the physical properties of 1-(2-Chlorophenyl)cyclopropanecarbonitrile
is scarce in publicly available literature. The following table summarizes the available predicted
data for the target compound and experimental data for related isomers and analogs. This
comparative presentation is intended to offer a reference framework for researchers working
with similar chemical scaffolds.
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Molecular . -
CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
1-(2-
Chlorophenyl ) 312.2+£35.0
122143-18-4 C10HsCIN 177.63 Not Available .
)cyclopropan (Predicted)[1]
ecarbonitrile
2-(4-
Chlorophenyl
)cyclopropan 78977-59-0 C11H7CIN2 202.64 124 to 127 Not Available
e-1,1-

dicarbonitrile

Note: The boiling point for 1-(2-Chlorophenyl)cyclopropanecarbonitrile is a predicted value
and should be treated as an estimate. Experimental verification is recommended.

Experimental Protocols

Detailed experimental protocols for the determination of the solubility and melting point of 1-(2-
Chlorophenyl)cyclopropanecarbonitrile are not described in the reviewed literature. For
general guidance, researchers can refer to standard methodologies for determining these
physical properties.

General Protocol for Melting Point Determination:

A standard method for melting point determination involves using a capillary melting point
apparatus. A small, powdered sample of the crystalline compound is packed into a capillary
tube, which is then heated in a calibrated apparatus. The temperature range over which the
substance melts is observed and recorded as the melting point.

General Protocol for Solubility Assessment:

Solubility can be determined by adding a known amount of the solute (1-(2-
Chlorophenyl)cyclopropanecarbonitrile) to a known volume of a specific solvent at a
controlled temperature. The mixture is agitated until equilibrium is reached. The concentration
of the dissolved solute in the saturated solution is then measured using an appropriate
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analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC), after filtering out any undissolved solid. This process can be
repeated for a range of pharmaceutically and industrially relevant solvents.

Logical Workflow for Property Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a novel or uncharacterized compound like 1-(2-
Chlorophenyl)cyclopropanecarbonitrile.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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